N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-2-(4-methylphenoxy)propanamide

• IUPAC Name: N-[4-[(4-methoxyphenyl)sulfamoyl]phenyl]-2-(4-methylphenoxy)propanamide
• InChI: InChI=1S/C23H24N2O5S/c1-16-4-10-21(11-5-16)30-17(2)23(26)24-18-8-14-22(15-9-18)31(27,28)25-19-6-12-20(29-3)13-7-19/h4-15,17,25H,1-3H3,(H,24,26)
• InChI Key: YAGDQQYYBBNHHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC(C)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C23H24N2O5S
• Molecular Weight: 440.5 g/mol

Description

N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-2-(4-methylphenoxy)propanamide, also known as Mpsp, is a chemical compound that has been the subject of significant scientific research. This compound is a potent inhibitor of a class of enzymes known as histone deacetylases (HDACs), which play important roles in regulating gene expression. The inhibition of HDACs by Mpsp has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for studying the mechanisms of gene regulation and potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-2-(4-methylphenoxy)propanamide involves the inhibition of HDACs, which are enzymes that play important roles in regulating gene expression. HDACs remove acetyl groups from histone proteins, which leads to the repression of gene expression. The inhibition of HDACs by N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-2-(4-methylphenoxy)propanamide leads to the accumulation of acetylated histones, which promotes the expression of genes that are involved in a wide range of biological processes.
Biochemical and Physiological Effects
The inhibition of HDACs by N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-2-(4-methylphenoxy)propanamide has been shown to have a wide range of biochemical and physiological effects. In cancer cells, N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-2-(4-methylphenoxy)propanamide has been shown to induce cell cycle arrest, apoptosis, and differentiation. In addition, N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-2-(4-methylphenoxy)propanamide has been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed, and is an important process in cancer growth and metastasis. In animal models of neurodegenerative diseases, N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-2-(4-methylphenoxy)propanamide has been shown to protect against neuronal cell death and to improve motor function.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-2-(4-methylphenoxy)propanamide in lab experiments is that it is a potent and specific inhibitor of HDACs, which allows for the selective modulation of gene expression. In addition, N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-2-(4-methylphenoxy)propanamide has been shown to have low toxicity in animal models, which makes it a valuable tool for studying the potential therapeutic applications of HDAC inhibitors. One limitation of using N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-2-(4-methylphenoxy)propanamide in lab experiments is that it is a synthetic compound, which may limit its potential use in clinical settings.

Future Directions

There are many potential future directions for research on N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-2-(4-methylphenoxy)propanamide and HDAC inhibitors in general. One area of research is the development of more potent and selective HDAC inhibitors, which may have greater therapeutic potential. In addition, there is a need for more research into the mechanisms of action of HDAC inhibitors, which may lead to the identification of new therapeutic targets. Finally, there is a need for more research into the potential side effects of HDAC inhibitors, which may limit their clinical use.

Scientific Research Applications

N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-2-(4-methylphenoxy)propanamide has been extensively studied for its potential therapeutic applications in a wide range of diseases, including cancer, neurodegenerative disorders, and inflammatory diseases. The inhibition of HDACs by N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-2-(4-methylphenoxy)propanamide has been shown to have anti-tumor effects in a variety of cancer cell lines, and has been shown to enhance the efficacy of other cancer treatments such as radiation therapy and chemotherapy. In addition, N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-2-(4-methylphenoxy)propanamide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Huntington's disease and Parkinson's disease.